Cas no 1601930-93-1 (2-(2-Methylthiomorpholin-4-yl)pyrimidine-5-carbaldehyde)

• Product Name: 2-(2-Methylthiomorpholin-4-yl)pyrimidine-5-carbaldehyde
• CAS No: 1601930-93-1
• MF: C₁₀H₁₃N₃OS
• MW: 223.294720411301
• CID: 5693287
• PubChem ID: 116321280
• Update Time: 2025-06-08

2-(2-Methylthiomorpholin-4-yl)pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-725688
• 1601930-93-1
• 2-(2-Methylthiomorpholin-4-yl)pyrimidine-5-carbaldehyde
• 5-Pyrimidinecarboxaldehyde, 2-(2-methyl-4-thiomorpholinyl)-

• Inchi： 1S/C10H13N3OS/c1-8-6-13(2-3-15-8)10-11-4-9(7-14)5-12-10/h4-5,7-8H,2-3,6H2,1H3
• InChI Key： MXCZQTCBJFXMEV-UHFFFAOYSA-N
• SMILES： S1CCN(C2N=CC(C=O)=CN=2)CC1C

Computed Properties

• Exact Mass: 223.07793322g/mol
• Monoisotopic Mass: 223.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• Density: 1.245±0.06 g/cm3(Predicted)
• Boiling Point: 427.3±55.0 °C(Predicted)
• pka: 3.04±0.42(Predicted)

Additional information on 2-(2-Methylthiomorpholin-4-yl)pyrimidine-5-carbaldehyde

Introduction to 2-(2-Methylthiomorpholin-4-yl)pyrimidine-5-carbaldehyde (CAS No. 1601930-93-1)

2-(2-Methylthiomorpholin-4-yl)pyrimidine-5-carbaldehyde is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1601930-93-1, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The structural framework of this molecule integrates a morpholine moiety with a pyrimidine core, both of which are well-documented scaffolds in drug discovery, offering potential therapeutic applications.

The morpholine component in the name is a six-membered aromatic ring containing an oxygen atom and two adjacent nitrogen atoms. This structural feature imparts unique electronic and steric properties to the molecule, making it an attractive candidate for further chemical manipulation and biological evaluation. Morpholine derivatives are widely recognized for their role in various pharmacological contexts, including antiviral, antibacterial, and anti-inflammatory agents. The presence of the methylthio group further enhances the molecular complexity, contributing to diverse interactions with biological targets.

The pyrimidine core is another critical feature of this compound, serving as a fundamental building block in numerous pharmacologically active agents. Pyrimidines are integral to nucleic acid structures and have been extensively explored for their potential in treating diseases such as cancer, infectious diseases, and metabolic disorders. The aldehyde functionality at the 5-position of the pyrimidine ring provides a reactive site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological properties.

Recent advancements in medicinal chemistry have highlighted the importance of 2-(2-Methylthiomorpholin-4-yl)pyrimidine-5-carbaldehyde as a versatile intermediate in drug development. Researchers have leveraged its structural attributes to design novel molecules with enhanced efficacy and reduced toxicity. For instance, studies have demonstrated its utility in generating inhibitors targeting specific enzymes involved in disease pathways. These inhibitors exhibit promising preclinical results, paving the way for further exploration in clinical settings.

The synthesis of 2-(2-Methylthiomorpholin-4-yl)pyrimidine-5-carbaldehyde involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The introduction of the morpholine ring necessitates careful consideration of nucleophilic substitution reactions, while the pyrimidine core formation typically involves condensation reactions between carbonyl compounds and amidines or ureas. The final aldehyde group is often introduced through oxidation or formylation reactions, each requiring optimization to achieve optimal results.

In terms of biological activity, preliminary studies on 2-(2-Methylthiomorpholin-4-yl)pyrimidine-5-carbaldehyde have revealed intriguing properties that warrant further investigation. The compound has shown potential inhibitory effects on certain kinases, which are critical enzymes in cancer signaling pathways. Additionally, its interaction with other biological targets has been explored, suggesting broad therapeutic implications. These findings underscore the importance of this molecule as a scaffold for developing next-generation therapeutics.

The role of computational chemistry and molecular modeling has been instrumental in understanding the binding interactions of 2-(2-Methylthiomorpholin-4-yl)pyrimidine-5-carbaldehyde with biological targets. These tools have enabled researchers to predict binding affinities and optimize molecular structures for improved pharmacokinetic profiles. By integrating experimental data with computational insights, scientists can accelerate the drug discovery process, reducing time-to-market for novel therapeutics.

Future directions in the research of 2-(2-Methylthiomorpholin-4-yl)pyrimidine-5-carbaldehyde include exploring its potential as a lead compound for drug development. Structural modifications aimed at enhancing bioavailability and selectivity are being actively pursued. Additionally, combination therapies involving this compound with other pharmacological agents are being investigated to improve treatment outcomes for various diseases.

The versatility of 2-(2-Methylthiomorpholin-4-yl)pyrimidine-5-carbaldehyde makes it a valuable asset in pharmaceutical research libraries. Its unique structural features offer opportunities for designing molecules with tailored properties, addressing unmet medical needs across multiple therapeutic areas. As research continues to uncover new applications for this compound, its significance in drug discovery is expected to grow.